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Compound of Interest

Compound Name:
8-Chloro-6-

(trifluoromethyl)quinoline

Cat. No.: B582341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 8-
Chloro-6-(trifluoromethyl)quinoline, a quinoline derivative of interest in medicinal chemistry

and materials science. The information is presented to support research and development

activities.

Core Molecular Data
The fundamental molecular characteristics of 8-Chloro-6-(trifluoromethyl)quinoline have

been determined and are summarized below.

Table 1: Molecular Properties of 8-Chloro-6-(trifluoromethyl)quinoline

Property Value Reference

Molecular Formula C10H5ClF3N [1][2][3]

Molecular Weight 231.60 g/mol [2][3]

Monoisotopic Mass 231.0062613 u [1]

CAS Number 1215206-39-5 [1][2][3]
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Structural Information
The structural arrangement of 8-Chloro-6-(trifluoromethyl)quinoline is key to its chemical

behavior and interactions.

Information Flow for 8-Chloro-6-(trifluoromethyl)quinoline

Compound Identification

Physicochemical Properties Chemical Identifiers

8-Chloro-6-(trifluoromethyl)quinoline

Molecular Formula
C10H5ClF3N

Molecular Weight
231.60 g/mol

CAS Number
1215206-39-5

Click to download full resolution via product page

Caption: Logical relationship of key compound information.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical characterization of 8-
Chloro-6-(trifluoromethyl)quinoline are not readily available in publicly accessible literature.

Researchers are advised to consult specialized chemical synthesis databases or relevant

scientific literature for methodologies related to the synthesis of substituted quinolines. General

synthetic routes may involve Skraup synthesis or variations thereof, followed by halogenation
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and trifluoromethylation reactions. However, specific reaction conditions, purification methods,

and analytical validation would need to be developed and optimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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